Cas no 2138129-75-4 (Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-)

• Product Name: Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-
• CAS No: 2138129-75-4
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 5279550
• Update Time: 2025-10-30

Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-

• Inchi： 1S/C10H17N5O/c1-2-4-12-10(16)14-8-7-13-15-6-3-5-11-9(8)15/h7,11H,2-6H2,1H3,(H2,12,14,16)
• InChI Key： ZMALPFLSUKXJOS-UHFFFAOYSA-N
• SMILES： N(CCC)C(NC1=C2N(N=C1)CCCN2)=O

Additional information on Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)-

Introduction to Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl) and Its Significance in Modern Chemical Research

Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl) is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by the CAS number 2138129-75-4, represents a convergence of heterocyclic chemistry and bioactive molecule design. Its unique framework, incorporating a propyl group and a tetrahydropyrazolo[1,5-a]pyrimidine core, positions it as a promising candidate for further exploration in drug discovery and material science.

The structural complexity of Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl) makes it an intriguing subject for synthetic chemists and biologists alike. The tetrahydropyrazolo[1,5-a]pyrimidine moiety is particularly noteworthy due to its presence in several bioactive natural products and pharmaceuticals. This scaffold is known for its ability to interact with biological targets in diverse ways, making it a valuable building block for medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit therapeutic potential. The compound CAS no 2138129-75-4 falls squarely within this category. Its synthesis involves intricate steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have enabled researchers to access such complex molecules with increasing efficiency, paving the way for their incorporation into drug development pipelines.

The tetrahydropyrazolo[1,5-a]pyrimidine ring system is of particular interest because it can be modified in various ways to tailor its pharmacological properties. For instance, substituents at different positions on this ring can influence its solubility, metabolic stability, and binding affinity to biological targets. This flexibility makes it an attractive scaffold for designing molecules with specific biological activities.

Recent studies have highlighted the potential of derivatives of tetrahydropyrazolo[1,5-a]pyrimidine in addressing various therapeutic challenges. These studies often involve computational modeling and high-throughput screening to identify promising candidates for further development. The compound Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl) has been explored in this context due to its unique structural features.

The propyl group attached to the urea moiety adds another layer of complexity to the compound's behavior. This group can influence both its physicochemical properties and its interactions with biological targets. For example, it may enhance solubility or affect how the molecule is metabolized in vivo. Understanding these effects is crucial for optimizing the compound's potential as a lead molecule.

In the realm of drug discovery, the development of novel heterocyclic compounds often involves interdisciplinary collaboration between chemists and biologists. The compound CAS no 2138129-75-4 serves as an excellent example of how such collaborations can yield innovative solutions. By combining synthetic expertise with biological insights, researchers can design molecules that are not only structurally interesting but also functionally relevant.

The synthesis of complex organic molecules like Urea, N-propyl-N'-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl) requires sophisticated techniques and careful planning. Modern synthetic approaches often leverage catalytic methods and flow chemistry to improve efficiency and scalability. These advancements have made it possible to produce complex molecules in larger quantities without compromising purity or yield.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in materials science and other industrial applications. For instance，it could be employed as a ligand in catalytic systems or as a component in advanced materials with specialized properties.

The ongoing research into derivatives of tetrahydropyrazolo[1，5-a]pyrimidine underscores the importance of this scaffold in modern chemical research。The compound CAS no 2138129-75-4 represents just one example of how innovative molecular design can lead to new opportunities in drug discovery and beyond。